Cas no 306769-09-5 ((3E)-1,1,1-Trifluoro-4-(3-methylphenyl)but-3-en-2-one)
306769-09-5 structure
Product Name:(3E)-1,1,1-Trifluoro-4-(3-methylphenyl)but-3-en-2-one
CAS No:306769-09-5
MF:C11H9F3O
MW:214.183773756027
CID:5040336
Update Time:2023-08-25
(3E)-1,1,1-Trifluoro-4-(3-methylphenyl)but-3-en-2-one Chemical and Physical Properties
Names and Identifiers
-
- (3E)-1,1,1-trifluoro-4-(3-methylphenyl)but-3-en-2-one
- BBL021864
- KM4384
- STK894581
- 3-Methylstyryl(trifluoromethyl) ketone
- (E)-1,1,1-trifluoro-4-(3-methylphenyl)-3-buten-2-one
- (E)-1,1,1-Trifluoro-4-(3-methylphenyl)-3-butene-2-one
- (3E)-1,1,1-Trifluoro-4-(3-methylphenyl)but-3-en-2-one
-
- Inchi: 1S/C11H9F3O/c1-8-3-2-4-9(7-8)5-6-10(15)11(12,13)14/h2-7H,1H3/b6-5+
- InChI Key: UEAAAIFZSJPHJC-AATRIKPKSA-N
- SMILES: FC(C(/C=C/C1C=CC=C(C)C=1)=O)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 255
- XLogP3: 3.5
- Topological Polar Surface Area: 17.1
(3E)-1,1,1-Trifluoro-4-(3-methylphenyl)but-3-en-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T900110-10mg |
(3E)-1,1,1-Trifluoro-4-(3-methylphenyl)but-3-en-2-one |
306769-09-5 | 10mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T900110-50mg |
(3E)-1,1,1-Trifluoro-4-(3-methylphenyl)but-3-en-2-one |
306769-09-5 | 50mg |
$ 185.00 | 2022-06-02 | ||
| TRC | T900110-100mg |
(3E)-1,1,1-Trifluoro-4-(3-methylphenyl)but-3-en-2-one |
306769-09-5 | 100mg |
$ 275.00 | 2022-06-02 |
(3E)-1,1,1-Trifluoro-4-(3-methylphenyl)but-3-en-2-one Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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